Cas no 3945-17-3 (D-Di-O-acetylarabinal)

• Product Name: D-Di-O-acetylarabinal
• CAS No: 3945-17-3
• MF: C₉H₁₂O₅
• MW: 200.188583374023
• MDL: MFCD08704080
• CID: 296793
• PubChem ID: 8030588
• Update Time: 2025-04-19

D-Di-O-acetylarabinal Chemical and Physical Properties

Names and Identifiers

• D-erythro-Pent-1-enitol,1,5-anhydro-2-deoxy-, 3,4-diacetate
• D-Di-O-acetylarabinal
• 3,4-Diacetyl-D-arabinal
• 3,4-Di-O-acetyl-D-arabinal
• 3,4-Di-O-acetyl-D-ribal
• Arabinal,diacetate (7CI)
• D-erythro-Pent-1-enitol, 1,5-anhydro-2-deoxy-, diacetate(9CI)
• D-erythro-Pent-1-enopyranose, 1,2-dideoxy-, diacetate (8CI)
• Di-O-acetyl-D-arabinal
• (3R,4S)-3-(ACETYLOXY)-3,4-DIHYDRO-2H-PYRAN-4-YL ACETATE
• (3R,4S)-3,4-dihydro-2H-pyran-3,4-diyl diacetate
• W-202626
• [(3R,4S)-4-acetyloxy-3,4-dihydro-2H-pyran-3-yl] acetate
• OWKCFBYWQGPLSJ-DTWKUNHWSA-N
• BS-28156
• 3945-17-3
• MFCD08704080
• SCHEMBL2627322
• 3,4-DI-O-ACETYL-1,5-ANHYDRO-2-DEOXY-D-ERYTHRO-PENT-1-ENITOL

• MDL： MFCD08704080
• Inchi： 1S/C9H12O5/c1-6(10)13-8-3-4-12-5-9(8)14-7(2)11/h3-4,8-9H,5H2,1-2H3/t8-,9+/m0/s1
• InChI Key： OWKCFBYWQGPLSJ-DTWKUNHWSA-N
• SMILES： O(C(C)=O)[C@@H]1COC=C[C@@H]1OC(C)=O

Computed Properties

• Exact Mass: 200.06800
• Monoisotopic Mass: 200.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 266.2±40.0 °C at 760 mmHg
• Flash Point: 112.7±27.4 °C
• PSA: 61.83000
• LogP: 0.39370
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

D-Di-O-acetylarabinal Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)